3,3,9-Trimethyl-4,6-dioxa-1,2,9-triazaspiro[4.4]non-1-ene

• CAS No.: 176964-68-4
• Molecular Formula: C7H13N3O2
• Molecular Weight: 171.20 g/mol
• IUPAC Name: 2,2,9-trimethyl-1,6-dioxa-3,4,9-triazaspiro[4.4]non-3-ene
• InChI: InChI=1S/C7H13N3O2/c1-6(2)8-9-7(12-6)10(3)4-5-11-7/h4-5H2,1-3H3
• InChI Key: JFAKDFYCWRVMIT-UHFFFAOYSA-N
• Canonical SMILES: CC1(N=NC2(O1)N(CCO2)C)C

Description

3,3,9-Trimethyl-4,6-dioxa-1,2,9-triazaspiro[44]non-1-ene is a chemical compound with the molecular formula C23H38N2O8 It is known for its unique spiro structure, which includes a combination of oxygen, nitrogen, and carbon atoms arranged in a specific configuration

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3,3,9-Trimethyl-4,6-dioxa-1,2,9-triazaspiro[4.4]non-1-ene typically involves multiple steps, starting with the preparation of intermediate compounds. The reaction conditions often require precise control of temperature, pH, and the use of specific catalysts to ensure the desired product is obtained. For example, one common synthetic route involves the reaction of specific amines with carbonyl compounds under controlled conditions to form the spiro structure.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactors and continuous flow processes to maximize yield and efficiency. The use of advanced purification techniques, such as chromatography and crystallization, is essential to obtain a high-purity product suitable for various applications.

Chemical Reactions Analysis

Types of Reactions

3,3,9-Trimethyl-4,6-dioxa-1,2,9-triazaspiro[4.4]non-1-ene undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions, leading to the formation of various oxidation products.

Reduction: Reduction reactions can convert the compound into different reduced forms, often involving the use of reducing agents like hydrogen or metal hydrides.

Substitution: The compound can participate in substitution reactions, where specific atoms or groups are replaced by other atoms or groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various catalysts to facilitate substitution reactions. The reaction conditions, such as temperature, pressure, and solvent choice, play a crucial role in determining the outcome of these reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may yield various oxygenated derivatives, while reduction reactions can produce different reduced forms of the compound.

Scientific Research Applications

3,3,9-Trimethyl-4,6-dioxa-1,2,9-triazaspiro[4.4]non-1-ene has a wide range of scientific research applications, including:

Chemistry: The compound is used as a building block in the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: It is studied for its potential biological activity and interactions with biomolecules, making it a candidate for drug development and other biomedical applications.

Medicine: Research is ongoing to explore its potential therapeutic effects and mechanisms of action in treating various diseases.

Industry: The compound is used in the production of specialty chemicals, polymers, and other industrial products.

Mechanism of Action

The mechanism of action of 3,3,9-Trimethyl-4,6-dioxa-1,2,9-triazaspiro[4.4]non-1-ene involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, depending on the context and application. For example, the compound may bind to specific enzymes or receptors, modulating their activity and leading to downstream effects on cellular processes.

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to 3,3,9-Trimethyl-4,6-dioxa-1,2,9-triazaspiro[4.4]non-1-ene include:

• 7,7,9-Trimethyl-4,13-dioxo-3,14-dioxa-5,12-diazahexadecane-1,16-diyl bismethacrylate
• 2-Methoxy-3-[(1S,2R,6S,8S)-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.02,6]dec-4-yl]benzoic acid

Uniqueness

What sets this compound apart from these similar compounds is its unique spiro structure, which imparts specific chemical and physical properties. This uniqueness makes it a valuable compound for various applications, as it can exhibit different reactivity and interactions compared to other similar molecules.